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Compound of Interest

Compound Name: GW1929

Cat. No.: B1672451

This document provides crucial safety and logistical information for the proper handling and
disposal of GW1929, a potent and selective PPARYy agonist. The following procedural guidance
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and environmental protection.

I. Chemical and Physical Properties

A summary of the key chemical and physical properties of GW1929 is provided below. This
information is essential for the correct handling and storage of the compound.
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Chemical Name

N-(2-benzoylphenyl)-O-[2-(methyl-2-
pyridinylamino)ethyl]-L-tyrosine

CAS Number 196808-24-9
Molecular Formula C30H29N304
Molecular Weight 495.6 g/mol
Appearance Crystalline solid
- Soluble in DMSO (up to 100 mg/mL), DMF (up
Solubility
to 30 mg/mL), and Ethanol (up to 20 mg/mL).[1]
Store at -20°C.[2][3] Stock solutions are stable
Storage
for up to 3 months at -20°C.[2]
Toxicity Standard Handling (A).[2][3]

Storage Class

11 - Combustible Solids.[2][3]

Il. Proper Disposal Procedures

The proper disposal of GW1929 is critical to prevent environmental contamination. The
following procedures are based on safety data sheet recommendations and general best
practices for laboratory chemical waste management.

Key Disposal Prohibitions:

e Do NOT dispose of GW1929 with household garbage.[1]
e Do NOT allow GW1929 to reach the sewage system.[1]

e Do NOT dispose of hazardous chemicals via the sink.[4]
Recommended Disposal Method:

The standard and recommended method for the disposal of GW1929 is through a licensed
professional waste disposal service.[2][5] The general procedure involves:
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e Consult the Safety Data Sheet (SDS): Always refer to the most recent SDS for GW1929
provided by the supplier for complete and up-to-date safety and disposal information.

o Segregate Waste: Collect waste containing GW1929 in designated, clearly labeled, and leak-
proof containers. Do not mix with other waste streams unless compatible.

» Contact a Licensed Professional Waste Disposal Service: Arrange for the collection and
disposal of GW1929 waste with a certified hazardous waste management company.

« Incineration: A common disposal method for compounds like GW1929 is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[2][5] This should only be
performed by a licensed facility.

Disposal of Contaminated Materials:

e Uncleaned Packaging: Disposal of uncleaned packaging must be made according to official
regulations.[1]

o Contaminated Labware: Solid waste contaminated with GW1929, such as pipette tips, vials,
and gloves, should be collected as hazardous waste and disposed of through a licensed
professional service.

lll. Experimental Protocols

Detailed experimental protocols for the disposal of GW1929, such as chemical neutralization or
inactivation, are not publicly available. The standard industry practice is to transfer the
responsibility of disposal to a specialized and licensed waste management service that has the
capabilities to handle such chemical compounds in accordance with all local, regional, and
national regulations.[1][2][5]

IV. Disposal Workflow

The following diagram illustrates the recommended workflow for the proper disposal of
GW1929.
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Critical Prohibitions

Professional Disposal
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Caption: Logical workflow for the proper disposal of GW1929 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672451#gw1929-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1672451#gw1929-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

